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Compound of Interest

Compound Name: Cmd178 tfa

Cat. No.: B10825517

In the landscape of high-frequency electronics, the selection of a fundamental mixer is a critical
design choice for engineers and researchers working on applications ranging from satellite
communications and electronic warfare to advanced test and measurement systems. This
guide provides a detailed, data-driven comparison of the Qorvo CMD178C3 fundamental mixer
with two notable alternatives: the Analog Devices HMC773ALC3B and the Marki Microwave
MM1-0222HSM.

This objective analysis is intended for electronics engineers, researchers, and professionals
involved in the design and development of high-frequency systems who require a clear
understanding of the performance trade-offs between these components.

Performance Benchmarking

The following table summarizes the key performance metrics for the Qorvo CMD178C3, Analog
Devices HMC773ALC3B, and Marki Microwave MM1-0222HSM, based on their respective
datasheets. This allows for a direct comparison of their capabilities.
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Analog Devices

Marki Microwave

Feature Qorvo CMD178C3
HMC773ALC3B MM1-0222HSM
RF/LO Frequency
11-21 GHz 6 - 26 GHz 2-22GHz
Range
IF Frequency Range DC -6 GHz DC -8 GHz DC - 3.5 GHz

Conversion Loss

6 dB (typical)

9 dB (typical)

7.5 dB (typical)

LO to RF Isolation

45 dB (typical)

37 dB (typical)

50 dB (typical)

LO to IF Isolation

45 dB (typical)

37 dB (typical)

27 dB (typical)

Input P1dB

9 dBm (typical)

10 dBm (typical)

9 dBm (typical)

Input IP3

16 dBm (typical)

20 dBm (typical)

20 dBm (typical)

LO Drive Level

+9 to +15 dBm

+13 dBm (nominal)

+12 to +20 dBm

Package Type

3x3 mm SMT

3x3 mm LCC

3x3 mm QFN

Experimental Protocol for Mixer Performance

Evaluation

To ensure a fair and accurate comparison of these fundamental mixers, a standardized

experimental protocol is essential. The following methodology outlines the key steps and

considerations for characterizing their performance.

Test Setup

A typical test setup for evaluating a fundamental mixer includes:

» Signal Generators: Two high-quality, synchronized signal generators are required to provide

the Radio Frequency (RF) and Local Oscillator (LO) input signals.

e Spectrum Analyzer: A spectrum analyzer is used to measure the output Intermediate

Frequency (IF) signal, including conversion loss, isolation, and spurious products.
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o Power Meters: Power meters are used to accurately measure the input power levels of the
RF and LO signals.

o DC Power Supply: A stable DC power supply is needed for any active components in the test
setup and, if required, for biasing the mixer.

o Low-Noise Amplifier (LNA): An LNA may be used at the IF output to improve the signal-to-
noise ratio of the measurement.

o Directional Couplers and Attenuators: These components are used to tap off signals for
power monitoring and to set precise power levels.

e Device Under Test (DUT) Fixture: A properly designed fixture with 50-ohm transmission lines
is crucial for mounting the surface-mount mixer and ensuring good signal integrity.

Measurement Procedures

o Conversion Loss:
o Set the LO frequency and power to the desired operating point.
o Apply a known RF signal at a specific frequency and power level.
o Measure the power of the resulting IF signal on the spectrum analyzer.
o Conversion Loss (dB) = RF Input Power (dBm) - IF Output Power (dBm).

o Sweep the RF and LO frequencies across the operating range to characterize the
conversion loss flatness.

¢ Isolation:

o LO to RF Isolation: With the LO signal applied, measure the leakage of the LO signal at
the RF port using the spectrum analyzer.

o LO to IF Isolation: With the LO signal applied, measure the leakage of the LO signal at the
IF port.
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o RF to IF Isolation: With the RF signal applied, measure the leakage of the RF signal at the
IF port.

e 1 dB Compression Point (P1dB):

o

Set the LO frequency and power.

[e]

Apply an RF signal and gradually increase its power.

o

Monitor the IF output power.

[¢]

The input P1dB is the RF input power level at which the conversion gain has decreased by
1 dB from its small-signal value.

e Third-Order Intercept Point (IP3):
o Apply two closely spaced RF tones of equal power.

o Measure the power of the fundamental IF tones and the third-order intermodulation
products (IMD3).

o Input IP3 (dBm) = RF Input Power (dBm) + (Power Difference between fundamental and
IMD3 in dBc) / 2.

Visualizing the Signal Path and Experimental
Workflow

To better understand the concepts discussed, the following diagrams, generated using the DOT
language, illustrate a typical frequency conversion process and the experimental workflow for
mixer characterization.
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Input Signals

LO Signal

(f_LO)

Output Signal

Fundamental Mixer
(Cmd178 or Alternative)

IF Signal
(f_IF=|f_RF-f_LOJ)

RF Signal
(f_RF)
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 To cite this document: BenchChem. [A Technical Comparison of Fundamental Mixers for
High-Frequency Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1082551 7#benchmarking-cmd178-against-similar-
fundamental-mixers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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